Poldine Methylsulfate
Poldine Methylsulfate
CAS Number: 545-80-2
Brand Name:
Vulcanchem
CAS No.:
545-80-2
VCID:
VC0164609
InChI:
InChI=1S/C21H26NO3.CH4O4S/c1-22(2)15-9-14-19(22)16-25-20(23)21(24,17-10-5-3-6-11-17)18-12-7-4-8-13-18;1-5-6(2,3)4/h3-8,10-13,19,24H,9,14-16H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-]
Molecular Formula:
C22H29NO7S
Molecular Weight:
451.5 g/mol
Poldine Methylsulfate
CAS No.: 545-80-2
Reference Standards
VCID: VC0164609
Molecular Formula: C22H29NO7S
Molecular Weight: 451.5 g/mol
| CAS No. | 545-80-2 |
|---|---|
| Product Name | Poldine Methylsulfate |
| Molecular Formula | C22H29NO7S |
| Molecular Weight | 451.5 g/mol |
| IUPAC Name | (1,1-dimethylpyrrolidin-1-ium-2-yl)methyl 2-hydroxy-2,2-diphenylacetate;methyl sulfate |
| Standard InChI | InChI=1S/C21H26NO3.CH4O4S/c1-22(2)15-9-14-19(22)16-25-20(23)21(24,17-10-5-3-6-11-17)18-12-7-4-8-13-18;1-5-6(2,3)4/h3-8,10-13,19,24H,9,14-16H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChIKey | DQHAZEKGLAMVFA-UHFFFAOYSA-M |
| SMILES | C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1(CCCC1COC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O)C.COS(=O)(=O)[O-] |
| Description | CAS Number: 545-80-2 |
| Synonyms | poldine methyl sulfate poldine methyl sulphate poldine methylsulfate |
| PubChem Compound | 11017 |
| Last Modified | Dec 23 2021 |
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